Cas no 1153103-65-1 (5-methyl-4-phenyl-2-(pyrrolidin-2-yl)-1H-imidazole)

• Product Name: 5-methyl-4-phenyl-2-(pyrrolidin-2-yl)-1H-imidazole
• CAS No: 1153103-65-1
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 4573106
• Update Time: 2025-06-30

5-methyl-4-phenyl-2-(pyrrolidin-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-phenyl-2-(pyrrolidin-2-yl)-1H-imidazole
• 1H-Imidazole, 4-methyl-5-phenyl-2-(2-pyrrolidinyl)-
• 5-methyl-4-phenyl-2-(pyrrolidin-2-yl)-1H-imidazole

• Inchi： 1S/C14H17N3/c1-10-13(11-6-3-2-4-7-11)17-14(16-10)12-8-5-9-15-12/h2-4,6-7,12,15H,5,8-9H2,1H3,(H,16,17)
• InChI Key： ZWIRDXUIHBOVPW-UHFFFAOYSA-N
• SMILES： C1(C2CCCN2)NC(C2=CC=CC=C2)=C(C)N=1

Computed Properties

• Exact Mass: 227.142
• Monoisotopic Mass: 227.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7A^2

Additional information on 5-methyl-4-phenyl-2-(pyrrolidin-2-yl)-1H-imidazole

Professional Introduction to Compound with CAS No. 1153103-65-1 and Product Name: 5-methyl-4-phenyl-2-(pyrrolidin-2-yl)-1H-imidazole

The compound with the CAS number 1153103-65-1 and the product name 5-methyl-4-phenyl-2-(pyrrolidin-2-yl)-1H-imidazole represents a significant advancement in the field of chemical and biomedical research. This heterocyclic compound, featuring a unique structural motif, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular framework of this compound consists of an imidazole core substituted with a methyl group, a phenyl ring, and a pyrrolidine moiety, which collectively contribute to its distinct chemical properties and biological activities.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry, particularly for their role as scaffolds in the design of small-molecule inhibitors. The presence of the 5-methyl group and the 4-phenyl substituent in 5-methyl-4-phenyl-2-(pyrrolidin-2-yl)-1H-imidazole imparts specific electronic and steric characteristics that can modulate its interaction with biological targets. This has led to investigations into its potential as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its structural versatility, which allows for further functionalization to tailor its pharmacological properties. The pyrrolidin-2-yl side chain, in particular, has been shown to enhance binding affinity and selectivity in various biological assays. Researchers have been exploring its utility in developing inhibitors for enzymes involved in metabolic pathways, such as kinases and phosphodiesterases. These enzymes are often implicated in diseases like cancer, inflammation, and neurodegenerative disorders, making this compound a promising candidate for further investigation.

The synthesis of 5-methyl-4-phenyl-2-(pyrrolidin-2-yl)-1H-imidazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular architecture efficiently. These techniques not only streamline the synthetic process but also allow for the introduction of additional functional groups, enabling the creation of libraries of derivatives with tailored properties.

In terms of biological activity, preliminary studies have demonstrated that 5-methyl-4-phenyl-2-(pyrrolidin-2-yl)-1H-imidazole exhibits inhibitory effects on certain enzymatic targets. For instance, it has shown promise in preclinical assays as an inhibitor of Janus kinases (JAKs), which are involved in signal transduction pathways that regulate immune responses and hematopoiesis. The phenyl ring and pyrrolidine moiety are particularly critical for binding interactions with these targets, suggesting that further optimization could lead to more potent and selective inhibitors.

The compound's potential extends beyond enzyme inhibition; it has also been investigated for its ability to modulate receptor activity. Imidazole derivatives are known to interact with various G protein-coupled receptors (GPCRs), which play a crucial role in cellular communication. By targeting these receptors, 5-methyl-4-phenyl-2-(pyrrolidin-2-yl)-1H-imidazole could potentially be developed into treatments for conditions such as cardiovascular diseases, pain management, and neurological disorders.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds like 5-methyl-4-phenyl-2-(pyrrolidin-2-ylymimadazole, enabling researchers to predict their binding affinities and selectivities with greater accuracy. Machine learning models trained on experimental data have been particularly useful in identifying optimal starting points for medicinal chemistry campaigns. This approach has accelerated the discovery process by allowing rapid evaluation of hundreds or thousands of virtual compounds before synthesizing them in the lab.

The pharmacokinetic profile of 5-methylmethylmethylmethylmethylmethylmethylmethylmethylmethylmimadiazole is another critical factor that influences its therapeutic potential. Studies have begun to explore its solubility, stability, and metabolic fate to assess its suitability for oral administration or other routes of delivery. Understanding these parameters is essential for translating preclinical findings into clinical applications and ensuring that the compound behaves predictably in vivo.

Future directions for research on this compound include exploring its role in combination therapies. By pairing it with other bioactive molecules, researchers aim to achieve synergistic effects that could enhance therapeutic outcomes while minimizing side effects. Additionally, efforts are underway to develop novel synthetic routes that improve scalability and reduce costs, making it more feasible for industrial applications.

In conclusion,5-methylmethylmethylmethylmimadiazole represents a significant contribution to the field of chemical biology and drug discovery. Its unique structural features offer opportunities for developing innovative therapeutic strategies across multiple disease areas. As research continues to uncover new applications for this compound,1153103 65 1 will undoubtedly remain at the forefront of biomedical investigations.